Cas no 173276-82-9 (1,4-Epoxynaphthalene,6-fluoro-1,4-dihydro-)

173276-82-9 structure
Product Name:1,4-Epoxynaphthalene,6-fluoro-1,4-dihydro-
CAS No:173276-82-9
Molecular Formula:C10H7OF
Molecular Weight:162.16038
CID:111566
PubChem ID:12037071
1,4-Epoxynaphthalene,6-fluoro-1,4-dihydro- Properties
Names and Identifiers
-
- 1,4-Epoxynaphthalene,6-fluoro-1,4-dihydro-
- 1,4-Epoxynaphthalene,6-fluoro-1,4-dihydro-(9CI)
- 4-fluoro-11-oxatricyclo[6.2.1.0,undeca-2,4,6,9-tetraene
- 4-fluoro-11-oxatricyclo[6.2.1.02,7]undeca-2(7),3,5,9-tetraene
- 6-Fluoro-1,4-dihydro-1,4-epoxynaphthalene
- 173276-82-9
- SCHEMBL25945692
- 4-fluoro-11-oxatricyclo[6.2.1.0(2),]undeca-2,4,6,9-tetraene
-
- InChIKey: YAKJJBDWDBDEMH-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H7FO/c11-6-1-2-7-8(5-6)10-4-3-9(7)12-10/h1-5,9-10H
- SMILES: FC1C=CC2C3C=CC(C=2C=1)O3
Computed Properties
- Exact Mass: 162.048093005g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 162.048093005g/mol
- Heavy Atom Count: 12
- Complexity: 226
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 9.2Ų
1,4-Epoxynaphthalene,6-fluoro-1,4-dihydro- Related Literature
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Tomiko M. Suzuki,Takamasa Nonaka,Akihiko Suda,Noritomo Suzuki,Yoriko Matsuoka,Takeo Arai,Shunsuke Sato,Takeshi Morikawa Sustainable Energy Fuels, 2017,1, 636-643
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2. Back cover
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Eiji Tsuchida,Shigeyuki Takagi,Motoaki Matsuo RSC Adv., 2014,4, 1366-1370
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Philip A. Gale,Joachim Garric,Mark E. Light,Beth A. McNally,Bradley D. Smith Chem. Commun., 2007, 1736-1738
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Robert L. Welch,Robert Sladek,Ken Dewar,Walter W. Reisner Lab Chip, 2012,12, 3314-3321
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M. M. Vdovenko,N. A. Byzova,A. V. Zherdev,B. B. Dzantiev,I. Yu. Sakharov RSC Adv., 2016,6, 48827-48833
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Fan Fang,Peng Zhao,Nengjie Feng,Chong Chen,Xue Li,Geng Liu,Hui Wan,Guofeng Guan Catal. Sci. Technol., 2019,9, 4938-4951
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8. The photogalvanic effect induced by quantum spin Hall edge states from first-principles calculationsLiwen Zhang,Xiaohong Zheng Phys. Chem. Chem. Phys., 2023,25, 16363-16370
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10. A privileged ternary blend enabling non-fullerene organic photovoltaics with over 14% efficiency†Jing Yan,Yuan-Qiu-Qiang Yi,Jianqi Zhang,Huanran Feng,Yanfeng Ma,Xiangjian Wan,Chenxi Li,Zhixiang Wei,Yongsheng Chen J. Mater. Chem. C, 2020,8, 15135-15141
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